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Compound of Interest

Compound Name: 7-Deazaxanthine

Cat. No.: B559698 Get Quote

Essential Safety and Handling Guide for 7-
Deazaxanthine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 7-
Deazaxanthine, a purine derivative with antiangiogenic properties.[1][2] Adherence to these

procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and GHS Classification
7-Deazaxanthine is classified with several hazards that necessitate careful handling.[3][4] All

personnel must be familiar with the following GHS classifications and associated pictograms

before working with this compound.
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Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
alt text

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
alt text

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
alt text

Specific Target Organ

Toxicity, Single

Exposure

Category 3
H335: May cause

respiratory irritation
alt text

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

table outlines the required PPE for handling 7-Deazaxanthine.
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Body Area Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Use proper glove

removal technique to avoid

skin contact.[5]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

Eye and face protection is

crucial to prevent splashes.[6]

[7] A face shield should be

worn when there is a

significant risk of splashing.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat

should be worn at all times.

For tasks with a higher risk of

spills, a chemical-resistant

apron over the lab coat is

advised.[8]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or glove

box to prevent inhalation of

dust particles.[9] The type of

respirator should be selected

based on a risk assessment.

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect from spills.[10]

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of 7-Deazaxanthine from receipt to use.
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Recommended long-term storage is between 10°C and 25°C.[2] For stock solutions, store

at -80°C for up to 6 months or -20°C for up to 1 month.[11]

Keep away from strong oxidizing agents.[7]

Preparation for Use:

Read the Safety Data Sheet (SDS) thoroughly before use.[3]

Work in a designated area, such as a chemical fume hood or a glove box, to minimize

inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.[12]

Weighing and Aliquoting:

7-Deazaxanthine is a powder, so care must be taken to avoid creating dust.[1]

Perform all weighing and aliquoting within a chemical fume hood or other ventilated

enclosure.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Dissolving and Solution Preparation:

Add the solvent to the powdered 7-Deazaxanthine slowly to avoid splashing.

If heating is required, use a controlled heating source like a water bath and ensure

adequate ventilation.

Experimental Use:

Always wear the appropriate PPE as outlined above.
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Handle all solutions containing 7-Deazaxanthine with the same care as the solid form.

Avoid eating, drinking, or smoking in the laboratory.[3]

Disposal Plan
Proper disposal of 7-Deazaxanthine and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect all unused 7-Deazaxanthine powder and any materials heavily contaminated with

the solid (e.g., weighing paper, contaminated gloves) in a designated, labeled hazardous

waste container.

Liquid Waste:

Collect all solutions containing 7-Deazaxanthine in a labeled hazardous waste container.

Do not pour down the drain.

Contaminated Labware:

Decontaminate glassware by rinsing with an appropriate solvent. Collect the rinsate as

hazardous liquid waste.

Dispose of single-use plastics and other lightly contaminated materials in the designated

solid waste container.

Disposal Procedures:

All waste must be disposed of in accordance with local, state, and federal regulations.[5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 7-
Deazaxanthine.
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Start: Receive 7-Deazaxanthine

Inspect Container for Damage

Store in a Cool, Dry,
Well-Ventilated Area

Prepare for Experiment:
Don PPE

Work in Chemical Fume Hood
or Ventilated Enclosure

Weigh and Aliquot Powder

Dissolve in Solvent

Perform Experiment

Decontaminate Work Area
and Equipment

Dispose of Waste in
Labeled Containers

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 7-Deazaxanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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